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Introduction

Triamylamine, also known as tri-n-pentylamine, is a tertiary amine with the chemical formula
CisHssN. It is characterized by a central nitrogen atom bonded to three pentyl (amyl) groups.
This sterically hindered structure imparts unique physical and chemical properties, making it a
subject of interest in various industrial and research applications.[1] This guide provides a
comprehensive overview of the core physical and chemical characteristics of Triamylamine,
detailed experimental protocols for property determination, and visualizations of its chemical
reactivity.

Physical Properties of Triamylamine

Triamylamine is a clear, colorless to pale yellow liquid with a characteristic amine or fishy odor.
[1][2][3] Its physical state at room temperature is a liquid, a common trait for primary amines
with three or four carbon atoms, while lower aliphatic amines are typically gases and higher
ones are solids.[4][5][6] The quantitative physical properties of Triamylamine are summarized
in Table 1.

Table 1: Physical Properties of Triamylamine
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Property Value Source(s)
Molecular Formula CisHssN [1114171181
Molecular Weight 227.43 g/mol (11041071
Melting Point -61.15 °C (estimate) [7119]
Bailing Point 24010 242.5 °C at 760 mmHg CIATELO0]

(464 t0 473 °F)

81-83 °C at 0.2 mmHg

[21(7][9][11]

Density

0.782 - 0.802 g/mL at 20-25 °C

[LIE2][41071i8]i0]

Solubility in Water

Insoluble (<1 mg/mL)

[1]14]

Solubility in Organic Solvents

Soluble in alcohol and ether

[21071°]

Flash Point

97.81t0 101.7 °C (208 to 215
OF)

[LIE2][4107 1081101

Vapor Pressure

1 mmHg at 20 °C; 0.0338
mmHg at 25°C

[7181°]

Vapor Density

7.83 (Relative to Air)

[1]14]

Refractive Index (n20/D)

1.436 - 1.443

[2107]i81elt 1]

pKa

9.99 + 0.50 (Predicted)

[719]

Chemical Properties and Reactivity

As a tertiary amine, Triamylamine's chemical behavior is dictated by the lone pair of electrons

on the nitrogen atom, which makes it a base and a nucleophile.

Basicity and Acid Reactions: Triamylamine is basic and readily reacts with acids in exothermic

neutralization reactions to form salts and water.[1][2][4]

Reactivity with Oxidizing Agents: It can react with strong oxidizing agents, which may lead to

hazardous byproducts.[1][2][4] Therefore, it should not be stored or handled near such

substances.[1]
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Incompatibilities: Triamylamine may be incompatible with isocyanates, halogenated organics,
peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[2][4] In combination with
strong reducing agents like hydrides, it may generate flammable gaseous hydrogen.[2][4]

Formation of Quaternary Ammonium Salts: When treated with alkyl halides, Triamylamine can
form quaternary ammonium salts.[1] This reaction is a cornerstone of its use as a chemical
intermediate.[1]

Corrosion Inhibition: Triamylamine is utilized as a corrosion inhibitor, forming a protective film
on metal surfaces.[1][2][9] The mechanism involves the adsorption of the amine onto the metal
surface, which blocks the active sites for corrosion.

Experimental Protocols

Detailed experimental protocols for determining the specific physical properties of
Triamylamine are not readily available in the literature. However, standard laboratory
procedures for characterizing liquid amines can be employed.

1. Determination of Boiling Point (Distillation Method): The boiling point of Triamylamine can
be determined using a simple distillation apparatus.[12]

o Apparatus: Round-bottom flask, heating mantle, distillation head with a port for a
thermometer, condenser, receiving flask, and boiling chips.

e Procedure:

o Place a sample of Triamylamine (e.g., 20-30 mL) into the round-bottom flask along with a
few boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus, ensuring all joints are secure. The thermometer bulb
should be positioned so that its top is level with the bottom of the side arm of the
distillation head.

o Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor condenses.
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o The boiling point is the constant temperature at which the liquid is actively boiling and
condensing into the receiving flask.[13] Record the atmospheric pressure at the time of the
experiment, as boiling point is pressure-dependent.

2. Determination of Density: The density of Triamylamine can be measured using a
pycnometer or a digital densitometer.[14][15][16]

o Apparatus: Pycnometer (a glass flask with a precise volume), analytical balance.

e Procedure:

o Clean and dry the pycnometer thoroughly and determine its mass.

o Fill the pycnometer with distilled water and record the mass. Use this to calculate the
exact volume of the pycnometer at a given temperature.

o Empty, clean, and dry the pychometer.

o Fill the pycnometer with Triamylamine and record its mass.

o The density is calculated by dividing the mass of the Triamylamine by the volume of the
pycnometer.

3. Determination of Solubility: A qualitative determination of solubility in water and organic
solvents can be performed through simple mixing.[3][4][17]

o Apparatus: Test tubes, vortex mixer (optional).

e Procedure:

[¢]

Place a small amount of Triamylamine (e.g., 0.5 mL) into a test tube.

[¢]

Add a small amount of the solvent to be tested (e.g., 3 mL of water).

[e]

Agitate the mixture vigorously.

o

Observe whether a single homogeneous phase is formed (soluble) or if two distinct layers
remain (insoluble).
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o For water solubility, the resulting solution can be tested with pH paper; an alkaline pH is
indicative of an amine.[3]

Visualizations
Chemical Reactions of Triamylamine

The following diagrams illustrate the fundamental reactivity of Triamylamine as a nucleophile.

Nucleophilic Acyl Substitution of an Acyl Chloride with Triamylamine
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Caption: Reaction mechanism of Triamylamine with an acyl chloride.

SN2 Reaction of an Alkyl Halide with Triamylamine
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Caption: Formation of a quaternary ammonium salt.

Experimental Workflow

The logical flow for the experimental determination of the key physical properties of an
unknown liquid amine like Triamylamine is depicted below.
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General Experimental Workflow for Physical Property Determination
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Caption: Workflow for physical property analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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